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Compound of Interest

Compound Name: 3-lodo-4-methylpyridine

Cat. No.: B110743

FOR IMMEDIATE IMPLEMENTATION: This document provides critical safety and logistical
protocols for all personnel handling 3-lodo-4-methylpyridine. Adherence to these guidelines is
mandatory to ensure personal safety and maintain a secure laboratory environment.

Hazard Identification and Summary

3-lodo-4-methylpyridine is a hazardous chemical that requires careful handling. Itis a
flammable liquid and vapor, harmful if swallowed or inhaled, and toxic in contact with skin. It
can cause serious skin and eye irritation, as well as respiratory irritation. All operations
involving this compound must be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[1]

Hazard Summary Table:
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Hazard Statement GHS Classification

Flammable liquid and vapour Flammable liquids, Category 3

] o Acute toxicity (Oral), Category 4; Acute toxicity
Harmful if swallowed or if inhaled ]
(Inhalation), Category 4

Toxic in contact with skin Acute toxicity (Dermal), Category 3
Causes skin irritation Skin irritation, Category 2
Causes serious eye irritation Eye irritation, Category 2A

) S Specific target organ toxicity - single exposure,
May cause respiratory irritation _
Category 3 (Respiratory system)

Data sourced from the Sigma-Aldrich Safety Data Sheet for 3-lodo-4-methylpyridine.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is mandatory for all tasks involving 3-
lodo-4-methylpyridine. The following table summarizes the recommended PPE.

PPE Requirements Table:
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. Eye and Face Hand Body Respiratory
Operation . . . .
Protection Protection Protection Protection
Required when
Chemical- vapors/aerosols
Weighing and Chemical safety resistant gloves Fully-buttoned are generated.
Aliquoting goggles (e.g., Butyl lab coat Use a NIOSH-
rubber) approved
respirator.
Chemical-
) ) ) Work within a
Solution Chemical safety resistant gloves Fully-buttoned - ]
) certified chemical
Preparation goggles (e.g., Butyl lab coat
fume hood.
rubber)
) Chemical- Flame retardant o
) Chemical safety ) o Work within a
Conducting resistant gloves antistatic N )
) goggles and face ) certified chemical
Reactions ) (e.g., Butyl protective
shield ] fume hood.
rubber) clothing
) Chemical- Flame retardant NIOSH-approved
Chemical safety ] o ] )
_ _ resistant gloves antistatic respirator with
Handling Spills goggles and face ) )
hield (e.g., Butyl protective appropriate
shie
rubber) clothing cartridges.[2]
] Handle in a well-
Chemical-

Waste Disposal

Chemical safety

goggles

resistant gloves
(e.g., Butyl
rubber)

Fully-buttoned

lab coat

ventilated area,
preferably within
a chemical fume
hood.[3]

Note on Gloves: Always check the manufacturer's glove compatibility chart for the specific

chemical being handled. Nitrile gloves may not be recommended for prolonged contact with

pyridine derivatives.[4]

Operational and Disposal Plans

3.1. Handling and Storage:
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e Engineering Controls: Always handle 3-lodo-4-methylpyridine in a well-ventilated area,
preferably within a certified chemical fume hood.[1] Use explosion-proof electrical,
ventilating, and lighting equipment.[5]

o Safe Handling Practices:

[e]

Avoid contact with skin, eyes, and clothing.[6]
o Do not breathe vapors or mists.
o Keep away from heat, sparks, open flames, and hot surfaces.[5] No smoking.
o Use only non-sparking tools.[5]
o Take precautionary measures against static discharge.[5]
o Do not eat, drink, or smoke when using this product.[5]
o Wash hands thoroughly after handling.[5]
e Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

[e]

o

Keep away from heat and sources of ignition.

[¢]

Store locked up.

Incompatible materials include strong acids, alkaline substances, and oxidizing agents.[5]

[¢]

3.2. Spill Management:
o Small Spills:
o Evacuate non-essential personnel.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.qg.,
vermiculite, sand).[1]
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o Collect the absorbed material into a sealed, compatible waste container.[1]

o Clean the spill area with a suitable solvent, followed by soap and water.

e Large Spills:

o Immediately evacuate the area and secure it.

o Contact your institution's emergency response team.

o Do not attempt to clean up a large spill without proper training and equipment.
3.3. Disposal Plan:

e Waste Collection: All waste containing 3-lodo-4-methylpyridine must be collected in a
designated, properly labeled, and sealed hazardous waste container.[4]

o Disposal Route: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[5] Do not dispose of down the drain or
with general waste.

Experimental Workflow Diagram

The following diagram outlines the essential steps for the safe handling of 3-lodo-4-
methylpyridine from preparation to disposal.
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Safe Handling Workflow for 3-lodo-4-methylpyridine
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Caption: Safe Handling Workflow for 3-lodo-4-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for D-lodo-4-
methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110743#personal-protective-equipment-for-handling-
3-iodo-4-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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